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Compound of Interest

Compound Name: C13H23N50

Cat. No.: B254150

It is not possible to provide a specific IUPAC name, classification, and detailed technical guide
for the molecular formula C13H23N50 as it does not correspond to a single, well-known
chemical compound in available chemical databases.

A molecular formula alone is insufficient to uniquely identify a chemical compound, as
numerous isomers (molecules with the same atoms but different arrangements) can exist.
Without a specific chemical structure, any attempt to provide an IUPAC name, detailed
classification, or experimental data would be speculative and scientifically inaccurate.

For a comprehensive technical guide, a more specific identifier for the compound of interest is
required, such as:

e A common or trade name
o A Chemical Abstracts Service (CAS) registry number

o A structural representation (e.g., a SMILES string or an image of the structure)

General Classification Possibilities

Based on the elemental composition (Carbon, Hydrogen, Nitrogen, Oxygen), a compound with
the formula C13H23N50 could potentially belong to several broad chemical classes, including
but not limited to:
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e Substituted purines or pyrimidines: These are components of nucleic acids and many
bioactive molecules. The nitrogen-rich formula could be indicative of such a heterocyclic core
with various alkyl and functional group substitutions.

o Peptide derivatives: The presence of nitrogen and oxygen suggests the possibility of a small
peptide-like molecule containing amino acid residues.

o Urea or guanidine derivatives: These functional groups are common in biologically active
compounds and pharmaceuticals.

» Various heterocyclic compounds: The formula could represent a wide array of other nitrogen-
containing ring systems.

Data Presentation

Due to the inability to identify a specific compound, no quantitative data can be presented.

Experimental Protocols

Without a known compound, it is not possible to provide relevant experimental protocols for
synthesis or analysis.

Visualization of Logical Relationships

A key challenge in identifying a compound from its molecular formula is the concept of
isomerism. The following diagram illustrates that a single molecular formula can lead to multiple
possible chemical structures, each with a unique IUPAC name and distinct chemical properties.

Possible Structure 1
(e.g., a substituted purine)

Unique IUPAC Name & Properties

O/Iolecular Formula Possible Structure 2 Unique IUPAC Name & Properties

C13H23N50 (e.g., a peptide derivative)

T

Possible Structure 'n' . .
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Caption: Isomerism: One Formula, Multiple Compounds.

To proceed with your request for an in-depth technical guide, please provide a more specific
identifier for the chemical compound of interest.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Compound with
Molecular Formula C13H23N50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b254150#c13h23n50-iupac-naming-and-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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